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Introduction:

Methyl 4-methylbenzoate, also known as methyl p-toluate, is an aromatic ester that serves as
a key intermediate in the synthesis of a variety of agrochemicals.[1] Its structural features,
including the reactive ester group and the substituted benzene ring, allow for its modification to
produce complex molecules with desired biological activities.[1][2] This document provides an
overview of the application of methyl 4-methylbenzoate as a precursor in the synthesis of the
insecticide and fungicide, Tolfenpyrad. Detailed experimental protocols, quantitative data on
efficacy, and a diagrammatic representation of its synthesis and mode of action are presented
to guide researchers in the field of agrochemical development.

Agrochemical Target: Tolfenpyrad

Tolfenpyrad is a broad-spectrum pyrazole insecticide and acaricide that also exhibits fungicidal
properties.[3][4] It is effective against a wide range of pests, including thrips, aphids, scale
insects, and mites, at all life stages.[1][5] Tolfenpyrad is particularly valuable for managing
pests that have developed resistance to other classes of insecticides due to its unique mode of
action.[5]

Quantitative Data on Tolfenpyrad Efficacy
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The following table summarizes the insecticidal and fungicidal activity of Tolfenpyrad against

various pests and pathogens.

Target Application .
. Crop . Efficacy Reference
Organism Rate (g a.i./ha)
Insecticidal
Activity
Thrips Reduced thrips
(Scirtothrips Chilli 150 population to [2]
dorsalis) 3.33/leaf
Effective tool for
managing
Colorado Potato o
Potato - neonicotinoid- [1]
Beetle )
resistant
populations
Diamondback
Moth, Green
Leafhopper, 15% suspension o
. . Good killing
Aphids, Scale Various agent (30-50 [5]
effect
Insects, Rust ml/mu)
Ticks, Psyllids,
Leafminers
Fungicidal
Activity
) 82.66% inhibition
Powdery Mildew
) o of spore
(Leveillula Chilli 150 o [2]
) germination (in
taurica) ]
vitro)
Powdery Mildew,
) ] Good control
Downy Mildew, Various - [5]

Rust, White Rust

effect
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Experimental Protocols

While the direct synthesis of Tolfenpyrad from methyl 4-methylbenzoate is a multi-step
process and proprietary details are often protected, the following represents a plausible
synthetic route based on patent literature. The initial step would involve the conversion of
methyl 4-methylbenzoate to a key intermediate, 4-(p-tolyloxy)benzylamine, which is then
reacted with a pyrazole derivative.

Protocol 1: Synthesis of 4-(p-tolyloxy)benzonitrile (Intermediate 1)
This protocol outlines the synthesis of a key intermediate.

Materials:

p-Cresol

4-chlorobenzonitrile

Potassium carbonate

N,N-Dimethylformamide (DMF)

Toluene

Procedure:

e To areaction vessel, add p-cresol, potassium carbonate, and DMF.

e Heat the mixture with stirring to reflux.

¢ Slowly add a solution of 4-chlorobenzonitrile in toluene to the refluxing mixture.

o Continue refluxing for several hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

e Once the reaction is complete, cool the mixture and filter to remove inorganic salts.

» The filtrate is then subjected to distillation under reduced pressure to remove the solvent.
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e The resulting crude product is purified by recrystallization to yield 4-(p-tolyloxy)benzonitrile.

Protocol 2: Synthesis of 4-(p-tolyloxy)benzylamine (Intermediate 2)

Materials:

4-(p-tolyloxy)benzonitrile

Raney nickel

Ethanol

Ammonia water

Hydrogen gas

Procedure:

 In a high-pressure reactor, combine 4-(p-tolyloxy)benzonitrile, ethanol, ammonia water, and
Raney nickel as a catalyst.

o Seal the reactor and purge with hydrogen gas.

o Pressurize the reactor with hydrogen and heat to the desired temperature (e.g., 70°C).

e Maintain the reaction under pressure with stirring for several hours until the uptake of
hydrogen ceases.

o Cool the reactor, vent the excess hydrogen, and filter the reaction mixture to remove the
catalyst.

o The filtrate is concentrated under reduced pressure to yield 4-(p-tolyloxy)benzylamine.

Protocol 3: Synthesis of Tolfenpyrad

Materials:

e 4-chloro-3-ethyl-1-methylpyrazole-5-carbonyl chloride
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e 4-(p-tolyloxy)benzylamine
e Anhydrous toluene

o Triethylamine
Procedure:

» Dissolve 4-(p-tolyloxy)benzylamine and triethylamine in anhydrous toluene in a reaction flask
under an inert atmosphere.

e Cool the solution in an ice bath.

o Slowly add a solution of 4-chloro-3-ethyl-1-methylpyrazole-5-carbonyl chloride in anhydrous
toluene to the cooled mixture with stirring.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

e Monitor the reaction by TLC.
e Upon completion, wash the reaction mixture with water and brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

e The crude Tolfenpyrad can be purified by recrystallization or column chromatography.

Synthesis and Mode of Action Pathway

The following diagrams illustrate the logical workflow for the synthesis of Tolfenpyrad and its
mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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